Cas no 2309463-06-5 (2-chloro-4-3-(trifluoromethyl)phenylquinazoline)

2-Chloro-4-[3-(trifluoromethyl)phenyl]quinazoline is a fluorinated quinazoline derivative with notable applications in medicinal chemistry and pharmaceutical research. Its structure features a chloro substituent at the 2-position and a trifluoromethylphenyl group at the 4-position, enhancing its reactivity and potential as a versatile intermediate. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. This compound is particularly useful in the synthesis of kinase inhibitors and other small-molecule therapeutics targeting disease pathways. Its well-defined chemical properties and synthetic accessibility support its utility in drug discovery and development workflows.
2-chloro-4-3-(trifluoromethyl)phenylquinazoline structure
2309463-06-5 structure
Product Name:2-chloro-4-3-(trifluoromethyl)phenylquinazoline
CAS No:2309463-06-5
MF:C15H8ClF3N2
MW:308.685632705688
CID:5466079
PubChem ID:138991419
Update Time:2025-05-28

2-chloro-4-3-(trifluoromethyl)phenylquinazoline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-[3-(trifluoromethyl)phenyl]quinazoline
    • Z3146622142
    • Quinazoline, 2-chloro-4-[3-(trifluoromethyl)phenyl]-
    • 2-chloro-4-3-(trifluoromethyl)phenylquinazoline
    • Inchi: 1S/C15H8ClF3N2/c16-14-20-12-7-2-1-6-11(12)13(21-14)9-4-3-5-10(8-9)15(17,18)19/h1-8H
    • InChI Key: BCBNIFLIUIPTKR-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C=CC=CC=2C(C2C=CC=C(C(F)(F)F)C=2)=N1

Computed Properties

  • Exact Mass: 308.0328104 g/mol
  • Monoisotopic Mass: 308.0328104 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 25.8
  • Molecular Weight: 308.68

2-chloro-4-3-(trifluoromethyl)phenylquinazoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1702910-0.05g
2-chloro-4-[3-(trifluoromethyl)phenyl]quinazoline
2309463-06-5 95%
0.05g
$105.0 2023-09-20
Enamine
EN300-1702910-0.1g
2-chloro-4-[3-(trifluoromethyl)phenyl]quinazoline
2309463-06-5 95%
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Enamine
EN300-1702910-0.25g
2-chloro-4-[3-(trifluoromethyl)phenyl]quinazoline
2309463-06-5 95%
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$222.0 2023-09-20
Enamine
EN300-1702910-0.5g
2-chloro-4-[3-(trifluoromethyl)phenyl]quinazoline
2309463-06-5 95%
0.5g
$422.0 2023-09-20
Enamine
EN300-1702910-1.0g
2-chloro-4-[3-(trifluoromethyl)phenyl]quinazoline
2309463-06-5 95%
1.0g
$541.0 2023-07-09
Enamine
EN300-1702910-2.5g
2-chloro-4-[3-(trifluoromethyl)phenyl]quinazoline
2309463-06-5 95%
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$1063.0 2023-09-20
Enamine
EN300-1702910-5.0g
2-chloro-4-[3-(trifluoromethyl)phenyl]quinazoline
2309463-06-5 95%
5.0g
$1572.0 2023-07-09
Enamine
EN300-1702910-10.0g
2-chloro-4-[3-(trifluoromethyl)phenyl]quinazoline
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Enamine
EN300-1702910-1g
2-chloro-4-[3-(trifluoromethyl)phenyl]quinazoline
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$541.0 2023-09-20
Enamine
EN300-1702910-5g
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